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Compound of Interest

Compound Name: Timapiprant sodium

Cat. No.: B1683164

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of Timapiprant sodium, a potent and selective
DP2 receptor antagonist.

Timapiprant sodium, with the CAS Number 950688-14-9, requires careful management
throughout its lifecycle in the laboratory, including its ultimate disposal. Adherence to proper
procedures is crucial to protect personnel and the environment.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the substance's Safety
Data Sheet (SDS) and adhere to all institutional and local regulations regarding chemical
waste.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use impervious gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved
respirator should be used.
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Engineering Controls:
e Work in a well-ventilated area, preferably within a chemical fume hood.
e Ensure easy access to an eyewash station and safety shower.

Step-by-Step Disposal Procedure

The primary method for the disposal of Timapiprant sodium is through an approved
hazardous waste disposal program.

Segregation: Do not mix Timapiprant sodium with other waste materials unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.

Containerization:
o Place waste Timapiprant sodium in a clearly labeled, sealed, and appropriate container.

o The container must be compatible with the chemical properties of Timapiprant sodium.

Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
("Timapiprant sodium"), and the CAS number (950688-14-9).

o Indicate the approximate quantity of the waste.

Storage:

o Store the sealed and labeled waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area.

o Keep away from incompatible materials.

Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Do not attempt to dispose of Timapiprant sodium down the drain or in regular trash.
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Quantitative Data

Property Value

CAS Number 950688-14-9
Molecular Formula C21H16FN2NaO:2
Molecular Weight 370.35 g/mol

Experimental Protocols Cited

This document does not cite specific experimental protocols but provides general safety and

disposal procedures based on standard laboratory practices for handling chemical compounds

of this nature. For detailed experimental methodologies involving Timapiprant sodium,

researchers should refer to peer-reviewed scientific literature.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of

Timapiprant sodium.
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Start: Timapiprant Sodium Waste Generated

Consult Safety Data Sheet (SDS) and Institutional Policies

:

Wear Appropriate Personal Protective Equipment (PPE)

:

Segregate Waste

:

Place in a Labeled, Sealed Container

:

Store in Designated Hazardous Waste Area

:

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for Timapiprant Sodium

» To cite this document: BenchChem. [Proper Disposal of Timapiprant Sodium: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1683164#timapiprant-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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